8-Bromo-3-iodoimidazo[1,2-a]pyrazine

• IUPAC Name: 8-bromo-3-iodoimidazo[1,2-a]pyrazine
• InChI: InChI=1S/C6H3BrIN3/c7-5-6-10-3-4(8)11(6)2-1-9-5/h1-3H
• InChI Key: NOZCLAVGNUXSGX-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=CN=C2C(=N1)Br)I
• Molecular Formula: C6H3BrIN3
• DSSTOX Substance ID: DTXSID60719222
• Molecular Weight: 323.92 g/mol
• CAS RN: 1245644-46-5

Description

8-Bromo-3-iodoimidazo[1,2-a]pyrazine (BIIP) is a heterocyclic organic compound with the molecular formula C6H4BrIN2. It is a member of the imidazo[1,2-a]pyrazine family, which is a class of compounds that are known for their unique physical and chemical properties. BIIP is a highly reactive compound and has been the subject of numerous scientific research applications in the past few decades.

Scientific Research Applications

8-Bromo-3-iodoimidazo[1,2-a]pyrazine has been the subject of numerous scientific research applications in the past few decades. It has been used in the synthesis of novel heterocyclic compounds, as well as in the study of the mechanisms of action of various drugs. It has also been used as a catalyst in the synthesis of organic compounds, as well as in the study of the structure and reactivity of organic molecules. Additionally, it has been used in the study of the structure and reactivity of inorganic molecules, as well as in the study of the catalytic activity of enzymes.

Mechanism of Action

The mechanism of action of 8-Bromo-3-iodoimidazo[1,2-a]pyrazine is not fully understood. However, it is believed that its reactivity is due to its ability to form covalent bonds with other molecules. This is believed to be due to the presence of an electron-deficient center in the molecule, which allows it to form strong covalent bonds with other molecules. Additionally, it is believed that the presence of the bromine and iodine atoms in the molecule also contribute to its reactivity.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not well understood. However, it has been suggested that it may have an effect on the metabolism of fatty acids and carbohydrates, as well as on the synthesis of proteins. Additionally, it has been suggested that it may have an effect on the activity of enzymes involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

8-Bromo-3-iodoimidazo[1,2-a]pyrazine has several advantages for use in laboratory experiments. It is a highly reactive compound, which makes it ideal for use in the synthesis of novel compounds. Additionally, it is relatively easy to synthesize, which makes it a cost-effective option for laboratory experiments. However, it is important to note that this compound is a highly reactive compound and should be handled with caution. Additionally, it is important to note that the reactivity of this compound can be affected by the presence of other compounds, so it is important to ensure that the reaction conditions are carefully controlled.

Future Directions

There are numerous potential future directions for research involving 8-Bromo-3-iodoimidazo[1,2-a]pyrazine. One potential direction is to further investigate its biochemical and physiological effects. This could include further studies into its effects on the metabolism of fatty acids and carbohydrates, as well as its effects on the synthesis of proteins. Additionally, further research could be conducted into its potential use as a catalyst in the synthesis of organic compounds. Another potential direction for research is to explore its potential applications in drug discovery and development. This could include further investigations into its potential use as a catalyst in the synthesis of novel drugs, as well as its potential use as a drug target. Additionally, further research could be conducted into its potential use in the study of the structure and reactivity of organic molecules. Finally, further research could be conducted into its potential use in the study of the catalytic activity of enzymes.

Synthesis Methods

8-Bromo-3-iodoimidazo[1,2-a]pyrazine can be synthesized through a variety of methods. The most common method is the reaction of bromine and iodine with an imidazo[1,2-a]pyrazine derivative in a 1:1:1 molar ratio. This reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of between 40 and 50°C. In some cases, the reaction can be carried out at room temperature.